Cas no 1260815-20-0 (3-(3-fluoro-4-methoxyphenyl)pyrrolidine)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)pyrrolidine
• CAS No: 1260815-20-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• MDL: MFCD17483024
• CID: 4583362
• PubChem ID: 64985400
• Update Time: 2025-05-24

3-(3-fluoro-4-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methoxyphenyl)pyrrolidine

• MDL： MFCD17483024
• Inchi： 1S/C11H14FNO/c1-14-11-3-2-8(6-10(11)12)9-4-5-13-7-9/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： ZGMOAKSZDKNKTF-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(OC)C(F)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(3-fluoro-4-methoxyphenyl)pyrrolidine

3-(3-Fluoro-4-Methoxyphenyl)Pyrrolidine: A Comprehensive Overview

3-(3-Fluoro-4-Methoxyphenyl)Pyrrolidine, identified by the CAS number 1260815-20-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure combining a pyrrolidine ring and a substituted phenyl group, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities.

The synthesis of 3-(3-Fluoro-4-Methoxyphenyl)Pyrrolidine typically involves multi-step processes that leverage both traditional organic chemistry techniques and modern catalytic systems. Researchers have explored various routes, including palladium-catalyzed cross-coupling reactions and organocatalytic strategies, to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry highlighted the use of a tandem Michael addition followed by cyclization to construct the pyrrolidine ring efficiently [1]. Such methods not only enhance the scalability of production but also pave the way for further functionalization of the molecule.

In terms of pharmacological applications, 3-(3-Fluoro-4-Methoxyphenyl)Pyrrolidine has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. Preclinical studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in conditions such as hypertension, anxiety, and pain management [2]. The presence of electron-withdrawing groups like fluorine and methoxy on the phenyl ring contributes to its favorable pharmacokinetic profile, including improved bioavailability and reduced toxicity.

Recent research has also delved into the material science applications of this compound. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in nanotechnology and surface engineering [3]. The pyrrolidine ring's flexibility and the phenyl group's aromaticity make it an ideal candidate for designing responsive surfaces with applications in sensors, catalysis, and biomedical devices.

The structural versatility of CAS No. 1260815-20-0 allows for extensive chemical modifications, enabling researchers to tailor its properties for specific applications. For example, substituent effects on the phenyl ring can be manipulated to modulate electronic properties or enhance binding affinity to target proteins [4]. This adaptability underscores its potential as a building block in combinatorial chemistry libraries.

In conclusion, 3-(3-Fluoro-4-Methoxyphenyl)Pyrrolidine stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its synthesis, properties, and potential uses continue to be explored through cutting-edge research methodologies. As our understanding of this molecule deepens, it is poised to play an increasingly important role in both academic research and industrial innovation.